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Compound of Interest

Compound Name: Allyltriethylgermane

Cat. No.: B154255

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Allyltriethylgermane, a versatile organogermane reagent. The document details key
physicochemical properties, a comprehensive list of current commercial suppliers with product
specifications, and a representative experimental protocol for its application in the
chemoselective synthesis of homoallylic amines.

Physicochemical Properties of Allyltriethylgermane

Allyltriethylgermane is a valuable reagent in organic synthesis, primarily utilized in allylation
reactions. Its key properties are summarized below.
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Property Value

CAS Number 1793-90-4
Molecular Formula CoH20Ge
Molecular Weight 200.9 g/mol
Appearance Colorless Liquid
Boiling Point 177-178 °C
Density 1.003 g/cm3

Commercial Availability

Allyltriethylgermane is readily available from several specialized chemical suppliers. The

following table summarizes the offerings from prominent vendors.

] . Available

Supplier Catalog Number Purity .
Quantities

Gelest, Inc. GEAO0580 97% 5g, 25¢g

abcr GmbH On Request On Request On Request

Thermo Fisher

o AC467290050 97% 5g
Scientific
Alfa Chemistry ACM1793904 On Request On Request

Synthetic Application: Chemoselective Allylation of

Aldimines

A significant application of Allyltriethylgermane is in the chemoselective allylation of

aldimines, even in the presence of more reactive aldehydes. This reaction is particularly useful

in the synthesis of homoallylic amines, which are important structural motifs in many

biologically active compounds. The reaction proceeds efficiently with the combined use of
Boron Trifluoride Etherate (BFs*OEt2) and Acetic Acid (AcOH).[1][2]
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Reaction Pathway

The following diagram illustrates the key steps in the allylation of an aldimine with
Allyltriethylgermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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